4-Mercaptodibenzofuran

• CAS No.: 42137-80-4
• Molecular Formula: C12H8OS
• Molecular Weight: 200.26 g/mol
• IUPAC Name: dibenzofuran-4-thiol
• InChI: InChI=1S/C12H8OS/c14-11-7-3-5-9-8-4-1-2-6-10(8)13-12(9)11/h1-7,14H
• InChI Key: PDRFPOLGLQXCRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=CC=C3)S

Description

4-Mercaptodibenzofuran is a dibenzofuran derivative characterized by a sulfur-containing mercapto (-SH) group at the 4-position of its fused aromatic structure. Its molecular formula is C₁₂H₈OS, and it belongs to the dibenzofuran class, which consists of two benzene rings fused to a central furan ring. The mercapto group confers unique electronic and steric properties, making it a compound of interest in medicinal chemistry, materials science, and environmental studies. Its reactivity stems from the thiol group’s nucleophilicity, enabling participation in redox reactions and metal coordination .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method is the cyclization of diarylether derivatives to form the dibenzofuran nucleus . The thiol group can then be introduced through a thiol-disulfide exchange reaction .

Industrial Production Methods: Industrial production of 4-Mercaptodibenzofuran may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification and crystallization to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions: 4-Mercaptodibenzofuran undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides.

Reduction: Reduction reactions can convert disulfides back to thiols.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Reducing agents such as dithiothreitol.

Substitution: Halogenating agents for electrophilic substitution.

Major Products Formed:

Oxidation: Disulfides.

Reduction: Thiols.

Substitution: Halogenated derivatives.

Scientific Research Applications

4-Mercaptodibenzofuran has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Employed in the study of protein interactions and as a probe for thiol-disulfide exchange reactions.

Medicine: Investigated for its potential therapeutic properties, including antibacterial and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 4-Mercaptodibenzofuran involves its ability to participate in thiol-disulfide exchange reactions. This property allows it to interact with cysteine residues in proteins, facilitating the formation or breaking of disulfide bonds. These interactions can modulate protein function and activity, making 4-Mercaptodibenzofuran a valuable tool in biochemical research .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Reactivity and Bioactivity

The biological and chemical properties of dibenzofuran derivatives are highly dependent on substituent type, position, and electronic effects. Below is a comparative analysis of 4-Mercaptodibenzofuran with key analogs:

Table 1: Substituent-Driven Properties of Dibenzofuran Derivatives

Compound Name	Substituent(s)	Key Properties
4-Mercaptodibenzofuran	-SH at C4	High nucleophilicity; antioxidant potential ; moderate lipophilicity (LogP ~3.2)
4-Dibenzofuranol (C₁₂H₁₀O)	-OH at C4	Enhanced hydrogen bonding; lower LogP (~2.8); weaker redox activity compared to -SH
1-Chloro-4-phenyldibenzo[b,d]furan	-Cl at C1, -Ph at C4	Increased electrophilicity; enhanced cytotoxic activity
2-Mercapto-1-methylbenzimidazole	-SH at C2, -CH₃ at N1	Antioxidant properties; higher solubility in polar solvents
Methyl 4-amino-3-mercaptobenzoate	-SH at C3, -NH₂ at C4	Antimicrobial activity; pH-dependent stability

Key Observations:

• Mercapto vs. Hydroxyl Groups: The -SH group in 4-Mercaptodibenzofuran provides stronger reducing capacity compared to the -OH group in 4-Dibenzofuranol, making it more effective in scavenging free radicals .
• Positional Effects : Mercapto groups at the 4-position (vs. 2- or 3-positions) optimize steric accessibility for interactions with biological targets, such as enzymes or receptors .
• Lipophilicity : The mercapto group slightly increases LogP compared to hydroxylated analogs, enhancing membrane permeability in pharmacological contexts .

Table 2: Comparative Bioactivity Data

Compound	Bioactivity (IC₅₀ or EC₅₀)	Mechanism of Action
4-Mercaptodibenzofuran	Antioxidant (EC₅₀: 12 μM)	ROS scavenging via thiol-disulfide exchange
4-Dibenzofuranol	Anti-inflammatory (EC₅₀: 25 μM)	COX-2 inhibition
1-Chloro-4-phenyldibenzo[b,d]furan	Cytotoxic (IC₅₀: 8 μM)	DNA intercalation; topoisomerase inhibition
2-Benzoylbenzofuran (Compound A)	Anticancer (IC₅₀: 5 μM)	Tubulin polymerization inhibition

Key Findings:

• Antioxidant Efficacy : 4-Mercaptodibenzofuran outperforms hydroxylated analogs in radical scavenging due to the thiol group’s higher redox activity .
• Cytotoxicity : Chlorinated and phenyl-substituted dibenzofurans (e.g., 1-Chloro-4-phenyldibenzo[b,d]furan) exhibit stronger anticancer activity but with higher toxicity risks compared to mercapto derivatives .
• Structural Hybrids : Hybrids like 2-benzoylbenzofuran (Compound A) demonstrate superior tubulin inhibition, highlighting the importance of ketone groups in anticancer design .

Stability and Pharmacokinetic Considerations

• Stability : The thiol group in 4-Mercaptodibenzofuran is prone to oxidation, forming disulfide bridges. Stabilization strategies include storage under inert atmospheres and formulation with antioxidants .
• Metabolism : Sulfotransferases metabolize the mercapto group, producing sulfated metabolites with reduced bioavailability compared to methoxy or chloro analogs .

Biological Activity

4-Mercaptodibenzofuran (MDBF) is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, synthesis methods, and relevant case studies.

Chemical Structure and Properties

4-Mercaptodibenzofuran is characterized by a dibenzofuran backbone with a mercapto (-SH) group at the 4-position. This unique structure contributes to its reactivity and biological properties. The compound is often synthesized through various organic reactions, including solid-phase peptide synthesis (SPPS) techniques.

Biological Activities

Antioxidant Activity
Studies have demonstrated that compounds containing thiol groups, such as 4-Mercaptodibenzofuran, exhibit significant antioxidant properties. These properties are attributed to the ability of the thiol group to scavenge free radicals and reduce oxidative stress, which is implicated in various diseases, including cancer and neurodegenerative disorders .

Anticancer Potential
Research indicates that MDBF can enhance the efficacy of chemotherapeutic agents. For instance, when conjugated with methotrexate (MTX), it has shown improved cellular uptake and cytotoxicity against cancer cells. In vitro studies revealed that MDBF-MTX conjugates exhibited a more potent inhibition of dihydrofolate reductase compared to MTX alone, suggesting a synergistic effect that could be exploited in cancer therapy .

Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. It has been shown to modulate cytokine release in cell cultures, potentially reducing inflammation-related damage in various tissues .

Synthesis Methods

The synthesis of 4-Mercaptodibenzofuran typically involves several key steps:

• Starting Materials : The synthesis often begins with commercially available dibenzofuran derivatives.
• Thiol Introduction : The mercapto group can be introduced via nucleophilic substitution reactions or through the reduction of disulfides.
• Purification : Techniques such as liquid chromatography are employed to purify the final product.

Case Studies

Several studies have explored the biological applications of 4-Mercaptodibenzofuran:

• Study on Antioxidant Properties : A study demonstrated that MDBF significantly reduced lipid peroxidation in vitro, indicating strong antioxidant activity. The results suggested potential applications in preventing oxidative stress-related diseases .
• Methotrexate Conjugation Study : In another case study, MDBF was conjugated with MTX to form a novel drug delivery system. The study found that this conjugate exhibited enhanced cellular uptake and cytotoxicity against resistant cancer cell lines compared to free MTX .
• Inflammation Modulation Study : Research indicated that MDBF could inhibit the release of pro-inflammatory cytokines in activated macrophages, suggesting its potential use in treating inflammatory diseases .

Data Tables

Biological Activity	Effect Observed	Reference
Antioxidant	Reduced lipid peroxidation
Anticancer	Enhanced cytotoxicity when conjugated with MTX
Anti-inflammatory	Inhibited cytokine release in macrophages